Cas no 138450-70-1 (Acetic acid, chlorooxo-, (acetyloxy)methyl ester)

Acetic acid, chlorooxo-, (acetyloxy)methyl ester structure
138450-70-1 structure
Product Name:Acetic acid, chlorooxo-, (acetyloxy)methyl ester
CAS No:138450-70-1
MF:C5H5ClO5
MW:180.543201208115
CID:2773016
PubChem ID:10910166
Update Time:2025-04-21

Acetic acid, chlorooxo-, (acetyloxy)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 138450-70-1
    • Acetic acid, chlorooxo-, (acetyloxy)methyl ester
    • SCHEMBL9311639
    • DTXSID30448017
    • Inchi: 1S/C5H5ClO5/c1-3(7)10-2-11-5(9)4(6)8/h2H2,1H3
    • InChI Key: NBTAZNSKVOCKNS-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCOC(C)=O)=O

Computed Properties

  • Exact Mass: 179.9825509Da
  • Monoisotopic Mass: 179.9825509Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.7Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司